Cas no 89878-35-3 (Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy-)

• Product Name: Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy-
• CAS No: 89878-35-3
• MF: C₂₂H₁₈O₃
• MW: 330.376526355743
• CID: 586146
• PubChem ID: 13313455
• Update Time: 2025-04-19

Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy-
• 1-methoxy-4-[3-(4-phenoxyphenoxy)prop-1-ynyl]benzene
• DTXSID60536395
• 89878-35-3
• 1-Methoxy-4-[3-(4-phenoxyphenoxy)prop-1-yn-1-yl]benzene
• SCHEMBL10834508

• Inchi： 1S/C22H18O3/c1-23-19-11-9-18(10-12-19)6-5-17-24-20-13-15-22(16-14-20)25-21-7-3-2-4-8-21/h2-4,7-16H,17H2,1H3
• InChI Key： TVBMIDNXIIIRMW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)OCC#CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 330.125594432g/mol
• Monoisotopic Mass: 330.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 27.7Ų